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Compound of Interest

Compound Name: 18:0 Azidoethyl PC
Cat. No.: B15550540
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

18:0 Azidoethyl PC, chemically known as 1,2-distearoyl-sn-glycero-3-phosphocholine (N-
azidoethyl), is a synthetically modified phospholipid that has emerged as a critical tool in
lipidomics, drug delivery, and cell imaging. Its unique structure, incorporating a reactive azide
group, allows for versatile bioconjugation through "click chemistry.” This enables the
attachment of a wide array of molecules, such as fluorescent dyes, targeting ligands, and
imaging agents, to lipid bilayers with high specificity and efficiency. This guide provides an in-
depth overview of the commercial sources, physicochemical properties, and key experimental
applications of 18:0 Azidoethyl PC.

Commercial Suppliers and Product Specifications

Several reputable suppliers offer high-purity 18:0 Azidoethyl PC for research purposes. The
following table summarizes the key commercial sources and their product specifications.
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Storage
. Product Catalog .
Supplier Purity Form Temperatur
Name Number
e
) 18:0
Avanti Polar )
o Azidoethyl 870130P >99% Powder -20°C
Lipids
PC
) 18:0
Sigma- )
] azidoethyl 870130P >99% (TLC) Powder -20°C
Aldrich/Merck )
PC, Avanti
BOC 18:0 _ ,
_ _ BPG-3042 >99% White Solid -20°C
Sciences azidoethyl PC
18:0
BroadPharm BP-23837 - - -

azidoethyl PC

Physicochemical Properties of 18:0 Azidoethyl PC

A comprehensive understanding of the physicochemical properties of 18:0 Azidoethyl PC is
essential for its effective application in research.

Property Value Reference
Molecular Formula CasHsoN4OsP [1]
Molecular Weight 845.18 g/mol [1]

CAS Number 2342574-09-6 [1]
Appearance White to off-white solid

Solubility Soluble in chloroform [2]

Purity >99%

-~ Store at -20°C in a dry
Storage Conditions )
environment
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Experimental Protocols and Applications

The primary utility of 18:0 Azidoethyl PC lies in its application in copper-free click chemistry,
specifically the strain-promoted azide-alkyne cycloaddition (SPAAC). This reaction allows for
the covalent attachment of molecules containing a dibenzocyclooctyne (DBCO) group to the
azide moiety on the phospholipid.

Preparation of Fluorescently Labeled Liposomes

This protocol describes the preparation of liposomes incorporating a fluorescent dye for
imaging applications.[2]

Methodology:
e Preparation of Fluorescent Lipid Conjugate:
o Dissolve 18:0 Azidoethyl PC in chloroform at a concentration of 5 mg/mL.

o Add 1.1 molar equivalents of a DBCO-functionalized fluorescent dye (e.g., BDP 650/665
DBCO).

o Stir the solution overnight at room temperature.

o Monitor the reaction completion using thin-layer chromatography (TLC) with a mobile
phase of chloroform:methanol:deionized water (65:35:8). The reaction is complete when
only a single fluorescent band is visible under UV light.

e Liposome Formulation (Thin Film Hydration):

[¢]

In a round-bottom flask, mix the synthesized fluorescent lipid conjugate with other desired
lipids (e.g., DSPC, cholesterol) in chloroform.

[e]

Remove the chloroform under a stream of nitrogen gas to form a thin lipid film on the wall
of the flask.

[¢]

Further dry the film under vacuum for at least 1 hour to remove any residual solvent.
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o Hydrate the lipid film with an appropriate aqueous buffer (e.g., PBS) by vortexing or
sonication to form multilamellar vesicles (MLVs).

o To obtain unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to
extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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